Cas no 106105-24-2 (5,6-dimethyl-7-phenylpyrrolo[2,3-d]pyrimidine-2,4-diamine)

• Product Name: 5,6-dimethyl-7-phenylpyrrolo[2,3-d]pyrimidine-2,4-diamine
• CAS No: 106105-24-2
• MF: C₁₄H₁₅N₅
• MW: 253.302401781082
• CID: 1174509
• PubChem ID: 13803156
• Update Time: 2025-04-20

5,6-dimethyl-7-phenylpyrrolo[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethyl-7-phenylpyrrolo[2,3-d]pyrimidine-2,4-diamine
• 5,6-dimethyl-7-phenyl-7H-pyrrolo&lt
• 2,3-d&gt
• pyrimidine-2,4-diamine
• AGN-PC-00O21C
• 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine, 5,6-dimethyl-7-phenyl-
• CTK0G3894
• ACMC-20m9mj
• 5,6-dimethyl-7-phenyl-7H-pyrrolo< 2,3-d> pyrimidine-2,4-diamine; AGN-PC-00O21C; 7H-Pyrrolo[2,3-d]pyrimidine-2,4-diamine, 5,6-dimethyl-7-phenyl-; CTK0G3894; ACMC-20m9mj;
• DTXSID20549946
• 106105-24-2
• 5,6-Dimethyl-7-phenyl-7H-pyrrolo[2,3-d]pyrimidine-2,4-diamine

• Inchi： 1S/C14H15N5/c1-8-9(2)19(10-6-4-3-5-7-10)13-11(8)12(15)17-14(16)18-13/h3-7H,1-2H3,(H4,15,16,17,18)
• InChI Key： WEHVGJZJNJIEAK-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C2C(=C(N)N=C(N)N=2)C(C)=C1C

Computed Properties

• Exact Mass: 253.13274550g/mol
• Monoisotopic Mass: 253.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.8Ų